10-(Chloroacetyl)-10H-phenothiazine

• IUPAC Name: 2-chloro-1-phenothiazin-10-ylethanone
• InChI: InChI=1S/C14H10ClNOS/c15-9-14(17)16-10-5-1-3-7-12(10)18-13-8-4-2-6-11(13)16/h1-8H,9H2
• InChI Key: NVRFGQJNKQLUPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C3=CC=CC=C3S2)C(=O)CCl
• Molecular Formula: C14H10ClNOS
• DSSTOX Substance ID: DTXSID00229198
• Molecular Weight: 275.8 g/mol
• CAS RN: 786-50-5

Description

Chloroacetyl chloride is a chlorinated acyl chloride. It is a bifunctional compound, making it a useful building block chemical. Phenothiazine is a heterocyclic compound that has a three-ring structure with alternating carbon and nitrogen atoms.

Synthesis Analysis

Chloroacetyl chloride can be produced by the carbonylation of methylene chloride, oxidation of vinylidene chloride, or the addition of chlorine to ketene. The synthesis of cyanoacetamides may be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates.

Molecular Structure Analysis

The structure of organic compounds, including their absolute configuration, is extremely critical to the activity of medicines, aroma chemicals, and agrochemicals.

Chemical Reactions Analysis

Friedel–Crafts reactions have been acknowledged as the most useful and powerful synthetic tools for the construction of a special kind of carbon–carbon bond involving an aromatic moiety.

Physical And Chemical Properties Analysis

Application of biochar increased soil pH, cation exchange capacity, and organic carbon by 46%, 20%, and 27%, respectively, with greater effects in coarse and fine-textured soils.

Scientific Research Applications

Antimicrobial and Antitubercular Applications

10-(Chloroacetyl)-10H-phenothiazine derivatives have shown significant promise in antimicrobial and antitubercular applications. For instance, novel urea derivatives synthesized from phenothiazine exhibited moderate to significant anti-bacterial and anti-fungal activity. Certain compounds within this series demonstrated potent antitubercular activity against Mycobacterium tuberculosis (Rajasekaran & Devi, 2012). Furthermore, derivatives of imidazo thiadiazole-phenothiazine have been synthesized, showing notable antitubercular activity (Makwane & Dua, 2018).

Applications in Dye-Sensitized Solar Cells

10H-phenothiazine-based dyes are being researched for their application in dye-sensitized solar cells (DSSCs). These dyes are highly efficient due to their strong donor character and unique molecular structure, which prevents molecular aggregation and enhances light harvesting and electron injection capabilities (Huang, Meier, & Cao, 2016).

Anticancer Research

Phenothiazine derivatives also exhibit potential in anticancer research. Synthesized compounds have demonstrated high activity against certain cancer cell lines, including breast cancer cell line MCF7 (Ahmed, Ebead, Afifi, & Abdel-Rahman, 2018).

Immunomodulating Activities

Studies on phenothiazine derivatives have shown their effects on cellular cytotoxicity and the blast transformation of human lymphocytes, indicating potential immunomodulating activities. These compounds have been found to suppress T cell proliferation while enhancing natural killer (NK) cell activity (Petri et al., 1996).

Applications in Lithium-Ion Batteries

Phenothiazine molecules, including derivatives of this compound, are being studied as potential redox shuttle additives for chemical overcharge and overdischarge protection in lithium-ion batteries. Their stability and redox potentials make them attractive for enhancing battery safety and efficiency (Buhrmester, Moshurchak, Wang, & Dahn, 2006).

Antioxidant Properties

Synthesis of 10H-substituted phenothiazines and their derivatives has revealed notable antioxidant properties, offering potential applications in various fields, including health and material sciences (Gautam et al., 2007).

Safety and Hazards

Chloroacetyl chloride is toxic, burns skin, and is severely irritating to the eyes and respiratory tract.

Future Directions

Directed evolution is one of the most powerful tools for protein engineering and functions by harnessing natural evolution, but on a shorter timescale. Macrocyclization strategies for cyclic peptides and peptidomimetics are also being explored.

Mechanism of Action

Target of Action

Chloroacetyl compounds are known to interact with various enzymes, coenzymes, or metabolic intermediates containing sulfhydryl (-sh) groups .

Mode of Action

It can be hypothesized that the chloroacetyl group in the compound might bind covalently to enzymes, coenzymes, or metabolic intermediates containing sulfhydryl (-sh) groups . This interaction could lead to changes in the function of these targets, potentially altering cellular processes.

Biochemical Pathways

The compound’s potential to interact with sulfhydryl groups suggests it may influence pathways involving enzymes with these groups

Pharmacokinetics

A study on a similar chloroacetyl compound, chloroacetyl acetyl-l-carnitine, suggests that such compounds can be absorbed and metabolized in the body

Result of Action

Given its potential to interact with sulfhydryl groups, it may alter the function of enzymes containing these groups, potentially leading to changes in cellular processes .